Cas no 2229500-19-8 (2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine
• CAS No: 2229500-19-8
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5914107
• PubChem ID: 165666147
• Update Time: 2025-10-28

2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine
• EN300-1933325
• 2229500-19-8

• Inchi： 1S/C11H15F2NO/c1-6-4-8(10(14)11(12)13)9(15-3)5-7(6)2/h4-5,10-11H,14H2,1-3H3
• InChI Key： PSCQHKUMQCEHGY-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C)C(C)=CC=1OC)N)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine

Introduction to 2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine (CAS No. 2229500-19-8)

2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine, identified by its CAS number 2229500-19-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural features, which include fluoro-substituted alkyl chains and a phenyl ring with methoxy and dimethyl groups. The presence of fluorine atoms in its molecular structure is particularly noteworthy, as fluorine is widely recognized for its ability to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical agents.

The structural motif of 2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine combines elements that are frequently explored in drug discovery efforts. The fluoro-substituted ethylamine backbone suggests potential applications in the development of bioactive molecules, while the aromatic ring with methoxy and dimethyl substituents introduces additional complexity that can influence binding interactions with biological targets. Such structural features are often leveraged to enhance metabolic stability, improve solubility, or modulate receptor affinity.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their favorable properties. Fluorine atoms can affect the electronic distribution within a molecule, leading to modifications in reactivity, lipophilicity, and binding affinity. For instance, C-F bonds are known for their strength and rigidity, which can contribute to the stability of drug molecules in biological environments. Additionally, fluorine substitution can influence the metabolic pathways of a compound, potentially extending its half-life and improving therapeutic efficacy.

The phenyl ring in 2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine is another key structural element that warrants discussion. Aromatic rings are ubiquitous in biologically active compounds and often serve as critical interaction points with target proteins or enzymes. The methoxy and dimethyl groups attached to the phenyl ring further refine its electronic properties and spatial orientation. These substituents can influence both the hydrophobicity and steric environment of the molecule, which are crucial factors in determining its biological activity.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated amine derivatives in developing novel therapeutic agents. Amine functionalities are common in bioactive molecules due to their ability to form hydrogen bonds and participate in other forms of non-covalent interactions with biological targets. The incorporation of fluorine into amine-containing structures has been shown to enhance binding affinities and selectivity. For example, fluorinated amphetamines have been extensively studied for their potential applications in treating neurological disorders.

One area where 2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine shows promise is in the development of central nervous system (CNS) therapeutics. The combination of fluoro-substitution and aromatic ring systems can lead to compounds with improved blood-brain barrier penetration. This property is particularly valuable for CNS drugs, where achieving adequate concentrations at the site of action is essential for therapeutic efficacy. Recent studies have demonstrated that fluorinated aromatic amines can exhibit potent activity against neurological conditions while maintaining favorable pharmacokinetic profiles.

Another emerging application of this type of compound is in antiviral and anticancer research. The unique structural features of 2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine make it a versatile scaffold for designing molecules that can interact with viral proteases or inhibit cancer cell proliferation. Fluorine substitution has been shown to enhance the stability and bioavailability of antiviral agents, while aromatic rings can serve as recognition elements for binding to specific enzymatic targets. Preliminary studies suggest that derivatives of this compound may exhibit promising activity against certain viral pathogens.

The synthesis of 2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce such compounds on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired molecular framework efficiently. These synthetic strategies not only improve yield but also allow for modifications that can fine-tune biological activity.

In conclusion, 2,2-difluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine (CAS No. 2229500-19-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural composition suggests potential applications across multiple therapeutic areas, particularly those involving central nervous system disorders and antiviral/anticancer treatments. As our understanding of fluorinated compounds continues to evolve, this molecule could serve as a valuable building block for developing next-generation bioactive agents.